Cas no 1225539-23-0 (1-(2-Butoxy-5-chlorophenyl)ethanol)

• Product Name: 1-(2-Butoxy-5-chlorophenyl)ethanol
• CAS No: 1225539-23-0
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• MDL: MFCD16314883
• CID: 5187128
• Update Time: 2026-03-05

1-(2-Butoxy-5-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-n-Butoxy-5-chlorophenyl)ethanol
• 1-(2-butoxy-5-chlorophenyl)ethanol
• 1-(2-BUTOXY-5-CHLOROPHENYL)ETHAN-1-OL
• 1-(2-Butoxy-5-chlorophenyl)ethanol

• MDL： MFCD16314883
• Inchi： 1S/C12H17ClO2/c1-3-4-7-15-12-6-5-10(13)8-11(12)9(2)14/h5-6,8-9,14H,3-4,7H2,1-2H3
• InChI Key： DJMGQFBZXYZBCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)O)OCCCC

Computed Properties

• Exact Mass: 228.092
• Monoisotopic Mass: 228.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-Butoxy-5-chlorophenyl)ethanol

Introduction to 1-(2-Butoxy-5-chlorophenyl)ethanol (CAS No. 1225539-23-0)

1-(2-Butoxy-5-chlorophenyl)ethanol, with the CAS number 1225539-23-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a butoxy and a chlorophenyl group attached to an ethanol moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(2-Butoxy-5-chlorophenyl)ethanol is C₁₁H₁₄O₂Cl, and its molecular weight is approximately 217.68 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as butanol and chlorobenzene. The synthesis process involves several steps, including substitution reactions, reduction reactions, and purification techniques to ensure high purity and yield.

In the pharmaceutical industry, 1-(2-Butoxy-5-chlorophenyl)ethanol has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, analgesic, and anti-cancer properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. These findings suggest that 1-(2-Butoxy-5-chlorophenyl)ethanol could be a valuable starting point for the development of new therapeutic agents.

Beyond pharmaceutical applications, 1-(2-Butoxy-5-chlorophenyl)ethanol has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. These materials often exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them ideal for use in various industrial applications. For example, a study published in the Journal of Polymer Science demonstrated that polymers derived from 1-(2-Butoxy-5-chlorophenyl)ethanol showed improved tensile strength and durability compared to conventional polymers.

In the realm of chemical synthesis, 1-(2-Butoxy-5-chlorophenyl)ethanol serves as a versatile building block for the creation of complex organic molecules. Its reactivity can be finely tuned by modifying the conditions under which it is used, allowing chemists to synthesize a wide range of compounds with diverse functionalities. This flexibility has made it an essential tool in the hands of synthetic chemists working on projects ranging from small molecule drug discovery to the development of new materials.

The safety profile of 1-(2-Butoxy-5-chlorophenyl)ethanol is an important consideration for its use in various applications. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols for handling organic solvents and reagents.

In conclusion, 1-(2-Butoxy-5-chlorophenyl)ethanol (CAS No. 1225539-23-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an attractive intermediate for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.